![molecular formula C18H20F3N3O3 B6132550 4-({6-oxo-1-[3-(trifluoromethyl)benzyl]-3-piperidinyl}carbonyl)-2-piperazinone](/img/structure/B6132550.png)
4-({6-oxo-1-[3-(trifluoromethyl)benzyl]-3-piperidinyl}carbonyl)-2-piperazinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-({6-oxo-1-[3-(trifluoromethyl)benzyl]-3-piperidinyl}carbonyl)-2-piperazinone is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. This compound, commonly referred to as TFP, is a piperazinone derivative that has been found to exhibit a wide range of pharmacological effects.
Mechanism of Action
The exact mechanism of action of TFP is not fully understood. However, it has been proposed that TFP acts as a modulator of the dopamine and serotonin neurotransmitter systems. TFP has been found to bind to the dopamine D2 receptor and the serotonin 5-HT1A receptor, leading to a decrease in the activity of these receptors. This may contribute to the antipsychotic and anxiolytic effects of TFP.
Biochemical and Physiological Effects:
TFP has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, leading to an increase in mood and a decrease in anxiety. TFP has also been found to have anti-inflammatory effects, which may contribute to its potential therapeutic applications in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
TFP has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity, making it a reliable compound for research. TFP has also been extensively studied, and its pharmacological effects are well-documented. However, TFP has some limitations for lab experiments. It has a relatively short half-life, which may make it difficult to study its long-term effects. Additionally, TFP has a low solubility in water, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of TFP. One potential direction is the development of TFP derivatives with improved pharmacological properties, such as longer half-lives or increased solubility. Another potential direction is the investigation of the potential therapeutic applications of TFP in the treatment of neurodegenerative diseases. Further research is also needed to fully understand the mechanism of action of TFP and its effects on the dopamine and serotonin neurotransmitter systems.
Synthesis Methods
The synthesis of TFP involves the reaction of 3-(trifluoromethyl)benzaldehyde with 3-piperidinone in the presence of acetic anhydride and sodium acetate. The resulting intermediate is then reacted with piperazine to produce TFP. This method has been optimized to produce high yields of TFP with high purity.
Scientific Research Applications
TFP has been extensively studied for its potential therapeutic applications. It has been found to exhibit a wide range of pharmacological effects, including antipsychotic, analgesic, anxiolytic, and antidepressant effects. TFP has also been shown to have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.
Properties
IUPAC Name |
4-[6-oxo-1-[[3-(trifluoromethyl)phenyl]methyl]piperidine-3-carbonyl]piperazin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20F3N3O3/c19-18(20,21)14-3-1-2-12(8-14)9-24-10-13(4-5-16(24)26)17(27)23-7-6-22-15(25)11-23/h1-3,8,13H,4-7,9-11H2,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJKFNEZXXGTTQU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(CC1C(=O)N2CCNC(=O)C2)CC3=CC(=CC=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20F3N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.